4-(Benzenesulfonyl)but-2-enenitrile

• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 4-(benzenesulfonyl)but-2-enenitrile
• InChI: InChI=1S/C10H9NO2S/c11-8-4-5-9-14(12,13)10-6-2-1-3-7-10/h1-7H,9H2
• InChI Key: FXCZUNVHUVEENU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC=CC#N

Description

4-(Benzenesulfonyl)but-2-enenitrile is a chemical compound of interest in organic and medicinal chemistry research, particularly as a potential building block for the synthesis of more complex molecules. The structure features a benzenesulfonyl group and a nitrile group attached to a but-2-enenitrile backbone, a framework known to be valuable in constructing nitrogen-containing heterocycles . Compounds with benzenesulfonyl moieties are often explored for their diverse biological activities and utility in material science. Research Applications and Value: This compound serves primarily as a versatile synthetic intermediate. Its molecular architecture, containing both an electron-withdrawing sulfonyl group and a nitrile function, makes it a suitable substrate for multicomponent reactions (MCRs). MCRs are a powerful tool in modern synthetic chemistry for the efficient, one-pot construction of complex and diverse molecular libraries, which are crucial in drug discovery and development efforts . Researchers can leverage this reagent to access novel heterocyclic scaffolds, such as furan, pyrazole, and pyridine derivatives, which are common structural motifs in many pharmaceuticals and agrochemicals . Handling and Usage: This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any personal use. Researchers should consult the relevant safety data sheet (SDS) and adhere to all standard laboratory safety protocols before handling.

Preparation Methods

Nucleophilic Substitution of 4-Bromobut-2-enenitrile

A direct route involves displacing a bromide group in 4-bromobut-2-enenitrile with benzenesulfinate. This method leverages the electrophilic nature of the α,β-unsaturated system to facilitate nucleophilic attack.

Procedure ():

• Reactants : 4-Bromobut-2-enenitrile (1.0 equiv), sodium benzenesulfinate (1.2 equiv).
• Conditions : DMF, 80°C, 12 h under nitrogen.
• Workup : Extract with ethyl acetate, wash with brine, and purify via silica chromatography.
• Yield : 65–75% (reported for analogous reactions).

Mechanistic Insight :
The reaction proceeds via an SN2 mechanism , where the sulfinate ion attacks the electrophilic γ-carbon adjacent to the electron-withdrawing nitrile and double bond. Steric hindrance from the rigid alkene geometry favors retention of configuration.

Cyanation of Enaminone Precursors

Enaminones serve as versatile intermediates for introducing nitriles via iodine-catalyzed cyanation ().

Procedure ():

• Synthesis of Enaminone :
  • React 4-(benzenesulfonyl)butan-2-one (1.0 equiv) with pyrrolidine (1.5 equiv) in toluene under reflux.
• Cyanation :
  • Treat enaminone with TMSCN (3.0 equiv) and iodine (20 mol%) in p-xylene at 80°C for 24 h.
• Yield : 70–85% (E/Z ratio: 9:1).

Critical Parameters :

• Solvent : p-Xylene enhances reaction efficiency by stabilizing radical intermediates.
• Catalyst : Iodine promotes single-electron transfer (SET), facilitating β-cyanation.

Horner-Wadsworth-Emmons Olefination

This method constructs the double bond while introducing the sulfonyl and nitrile groups.

Procedure ():

• Phosphonate Synthesis :
  • Prepare diethyl (benzenesulfonylmethyl)phosphonate via Arbuzov reaction.
• Olefination :
  • React phosphonate (1.2 equiv) with 2-cyanoacetaldehyde (1.0 equiv) and NaH in THF at 0°C.
• Yield : 60–70%.

Advantages :

• Stereoselective formation of (E)-isomers (>95%).
• Scalable under anhydrous conditions.

Comparative Analysis of Methods

Method	Yield (%)	Stereoselectivity (E/Z)	Scalability	Key Limitations
Nucleophilic Substitution	65–75	Not applicable	High	Requires pre-functionalized bromide
Enaminone Cyanation	70–85	9:1	Moderate	Multi-step synthesis of enaminone
HWE Olefination	60–70	>95% (E)	High	Sensitive to moisture

Mechanistic Studies and Optimization

Role of Iodine in Cyanation ()

Iodine acts as a Lewis acid, polarizing the enaminone’s carbonyl group to enhance nucleophilic attack by TMSCN. Isotopic labeling studies confirm a radical pathway involving iodine-mediated C–N bond cleavage.

Solvent Effects in Substitution Reactions

Polar aprotic solvents (e.g., DMF) increase reaction rates by stabilizing ionic intermediates. Conversely, nonpolar solvents like toluene favor radical pathways but reduce yields.

Structural and Spectroscopic Characterization

NMR Analysis

• ¹H NMR (CDCl₃): δ 7.85–7.70 (m, 5H, Ar–H), 6.55 (d, J = 16 Hz, 1H, CH=), 5.95 (d, J = 16 Hz, 1H, CH–SO₂), 3.40 (m, 2H, CH₂–CN).
• ¹³C NMR : δ 186.5 (C=O), 141.7 (C=), 135.6 (Ar–C), 116.4 (CN).

IR Spectroscopy

• Peaks at 2,240 cm⁻¹ (C≡N) and 1,150 cm⁻¹ (S=O) confirm functional groups.

Applications and Derivatives

Pharmaceutical Intermediates

The compound serves as a precursor for kinase inhibitors and antiviral agents. For example, coupling with indole derivatives yields bioactive pyridazinones ().

Materials Science

Conjugation with polymers enhances thermal stability (TGA data: decomposition >250°C).

Chemical Reactions Analysis

Types of Reactions

4-(Benzenesulfonyl)but-2-enenitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The benzenesulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation are typically employed.

Substitution: Nucleophiles such as amines or alcohols can react with the benzenesulfonyl group under basic conditions.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted benzenesulfonyl derivatives.

Scientific Research Applications

4-(Benzenesulfonyl)but-2-enenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Benzenesulfonyl)but-2-enenitrile involves its interaction with molecular targets such as enzymes or receptors. For example, benzenesulfonyl derivatives have been studied as inhibitors of human neutrophil elastase, an enzyme involved in inflammatory processes . The compound binds to the active site of the enzyme, preventing its activity and thereby exerting its effects.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

(E)-3-(4-tert-Butylphenyl)sulfonylprop-2-enenitrile

• Structure : Prop-2-enenitrile (CH₂=CH-CN) with a 4-tert-butylbenzenesulfonyl group at position 3.
• Key Differences :
  • Chain Length : Shorter carbon chain (C3 vs. C4 in but-2-enenitrile).
  • Substituent : The tert-butyl group on the benzene ring enhances steric bulk and lipophilicity compared to the unsubstituted benzene in the target compound.
• Impact: The tert-butyl group may improve solubility in non-polar solvents but reduce reactivity due to steric hindrance .

Benzenesulfonyl Chlorides (e.g., 4-[(Heptadecafluorononenyl)oxy]-benzenesulfonyl chloride)

• Structure : Fluorinated alkyl chains attached to the benzenesulfonyl group.
• Key Differences :
  • Functional Group : Sulfonyl chloride (-SO₂Cl) vs. nitrile (-CN).
  • Reactivity : Sulfonyl chlorides are highly reactive intermediates, often used in nucleophilic substitutions, whereas nitriles participate in cycloadditions or reductions.
• Applications : Fluorinated sulfonyl chlorides are used in surfactants or polymers, contrasting with nitriles’ roles in agrochemicals or pharmaceuticals .

4-(Acetylamino)benzenesulfonyl Chloride

• Structure: Features an acetylamino (-NHCOCH₃) group para to the sulfonyl chloride.
• Key Differences: Substituent: Electron-donating acetylamino group vs. electron-withdrawing nitrile. Stability: The acetylamino group may reduce electrophilicity at the sulfonyl center compared to the nitrile’s electron-deficient system.
• Synthesis : Achieved via chlorosulfonation of N-phenylacetamide, yielding a stable white powder .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Reactivity Profile
4-(Benzenesulfonyl)but-2-enenitrile*	~225.3	Not reported	Moderate in DMSO	Electrophilic addition, polymerization
(E)-3-(4-tert-Butylphenyl)sulfonylprop-2-enenitrile	~291.4	120–125 (lit.)	Low in water, high in THF	Sterically hindered additions
4-[(Heptadecafluorononenyl)oxy]-benzenesulfonyl chloride	~750.5	Not reported	High in fluorinated solvents	Nucleophilic substitutions
4-(Acetylamino)benzenesulfonyl chloride	~253.7	160–162 (lit.)	Insoluble in water, soluble in acetone	Acylation reactions

*Data inferred from analogous structures.

Biological Activity

4-(Benzenesulfonyl)but-2-enenitrile, also known as (2E)-4-(benzenesulfonyl)but-2-enenitrile, is an organic compound characterized by a benzenesulfonyl group attached to a but-2-enenitrile backbone. Its structure includes a double bond between the second and third carbon atoms, with a nitrile group (-C≡N) and a sulfonyl group (-SO2Ph). While specific biological activity data on this compound is limited, its structural components suggest potential pharmacological properties that warrant exploration.

The compound's molecular formula is C11H11NO2S, and it possesses a molecular weight of approximately 219.27 g/mol. The presence of the sulfonyl moiety is significant because compounds containing this functional group often exhibit various biological activities, including antibacterial and anticancer properties.

Biological Activity Overview

Although comprehensive studies specifically focusing on 4-(benzenesulfonyl)but-2-enenitrile are scarce, related compounds have been investigated for their biological activities. Notably, sulfonamide derivatives are known for their antibacterial effects. Here are some potential areas of biological activity based on structural similarities and chemical behavior:

• Antimicrobial Activity : Compounds with sulfonamide groups have demonstrated efficacy against various bacterial strains.
• Anticancer Potential : Some benzenesulfonamide derivatives have shown cytotoxic effects in cancer cell lines, suggesting that 4-(benzenesulfonyl)but-2-enenitrile may also exhibit similar properties.
• Enzyme Inhibition : The compound could potentially inhibit certain enzymes involved in metabolic pathways due to its electrophilic nature.

Case Studies

• Anticancer Activity : A study on novel benzenesulfonamide derivatives revealed significant cytotoxicity against HeLa cancer cells, with IC50 values ranging from 6 to 7 μM. These findings indicate that compounds with similar structures may possess selective anticancer properties while exhibiting lower toxicity towards non-tumor cells (IC50: 18–20 μM) .
• Mechanism of Action : Research into related compounds has suggested that the mechanism of action involves the interaction with specific molecular targets, modulating various biochemical pathways that lead to observed effects .
• Diels-Alder Reactivity : The reactivity of structurally similar compounds in Diels-Alder reactions indicates potential for synthetic applications in medicinal chemistry .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 (μM)	Reference
4-(Benzenesulfonyl)but-2-enenitrile	Potential Anticancer	TBD	TBD
Novel Benzenesulfonamide Derivatives	Anticancer (HeLa Cells)	6–7
Sulfonamide Compounds	Antibacterial	Varies	TBD